Cas no 852217-73-3 (2-{6-amino-3-cyano-5-(methylcarbamoyl)pyridin-2-ylsulfanyl}acetic acid)

• Product Name: 2-{6-amino-3-cyano-5-(methylcarbamoyl)pyridin-2-ylsulfanyl}acetic acid
• CAS No: 852217-73-3
• MF: C₁₀H₁₀N₄O₃S
• MW: 266.276400089264
• CID: 3108003
• PubChem ID: 4961970
• Update Time: 2025-11-06

2-{6-amino-3-cyano-5-(methylcarbamoyl)pyridin-2-ylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• ({6-amino-3-cyano-5-[(methylamino)carbonyl]pyridin-2-yl}thio)acetic acid
• 2-{6-amino-3-cyano-5-(methylcarbamoyl)pyridin-2-ylsulfanyl}acetic acid
• SR-01000066296
• 2-{[6-amino-3-cyano-5-(methylcarbamoyl)pyridin-2-yl]sulfanyl}acetic acid
• 2-((6-Amino-3-cyano-5-(methylcarbamoyl)pyridin-2-yl)thio)acetic acid
• EN300-12566
• DTXSID001144702
• 852217-73-3
• CS-0346354
• SR-01000066296-1
• AKOS000117195
• HMS1781J14
• 2-[[6-Amino-3-cyano-5-[(methylamino)carbonyl]-2-pyridinyl]thio]acetic acid
• 2-{[6-amino-3-cyano-5-(methylcarbamoyl)pyridin-2-yl]sulfanyl}aceticacid
• Z85922614

• Inchi： 1S/C10H10N4O3S/c1-13-9(17)6-2-5(3-11)10(14-8(6)12)18-4-7(15)16/h2H,4H2,1H3,(H2,12,14)(H,13,17)(H,15,16)
• InChI Key： IVPQKRXIDREOJU-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=C(C#N)C=C(C(NC)=O)C(N)=N1

Computed Properties

• Exact Mass: 266.04736137Da
• Monoisotopic Mass: 266.04736137Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 154Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2-{6-amino-3-cyano-5-(methylcarbamoyl)pyridin-2-ylsulfanyl}acetic acid

Comprehensive Overview of 2-{6-amino-3-cyano-5-(methylcarbamoyl)pyridin-2-ylsulfanyl}acetic acid (CAS No. 852217-73-3)

2-{6-amino-3-cyano-5-(methylcarbamoyl)pyridin-2-ylsulfanyl}acetic acid (CAS No. 852217-73-3) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound features a unique pyridine core modified with amino, cyano, and methylcarbamoyl functional groups, making it a valuable intermediate in drug discovery and development. Its molecular structure, characterized by the presence of a sulfanylacetic acid moiety, offers versatile reactivity for further chemical transformations.

The growing interest in pyridine derivatives like 2-{6-amino-3-cyano-5-(methylcarbamoyl)pyridin-2-ylsulfanyl}acetic acid is driven by their applications in medicinal chemistry. Researchers are particularly focused on its role as a building block for kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The compound's amino and cyano groups enhance its binding affinity to biological targets, while the methylcarbamoyl group improves solubility and bioavailability.

In agrochemical applications, 2-{6-amino-3-cyano-5-(methylcarbamoyl)pyridin-2-ylsulfanyl}acetic acid is explored for its potential as a precursor to novel pesticides and herbicides. The compound's structural features align with the industry's demand for environmentally friendly and highly effective crop protection agents. Recent studies highlight its compatibility with green chemistry principles, reducing the ecological footprint of agricultural chemicals.

The synthesis of 2-{6-amino-3-cyano-5-(methylcarbamoyl)pyridin-2-ylsulfanyl}acetic acid involves multi-step organic reactions, including condensation and nucleophilic substitution. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are employed to ensure purity and structural integrity. These methods are critical for meeting the stringent quality standards required in pharmaceutical and agrochemical industries.

Market trends indicate a rising demand for pyridine-based intermediates, with CAS No. 852217-73-3 gaining attention due to its versatility. The compound's compatibility with automated synthesis platforms and high-throughput screening methods positions it as a key player in modern drug discovery pipelines. Additionally, its potential for derivatization opens avenues for intellectual property development, attracting investments from biotech and pharmaceutical companies.

From an environmental perspective, 2-{6-amino-3-cyano-5-(methylcarbamoyl)pyridin-2-ylsulfanyl}acetic acid is considered a safer alternative to traditional halogenated compounds. Its biodegradability and low toxicity profile align with global regulatory frameworks, such as REACH and EPA guidelines. This makes it a preferred choice for sustainable chemical manufacturing and green innovation initiatives.

Researchers and industry professionals frequently search for information on the synthesis methods, applications in drug discovery, and safety data of 2-{6-amino-3-cyano-5-(methylcarbamoyl)pyridin-2-ylsulfanyl}acetic acid. Addressing these queries, this compound's robust chemical stability and compatibility with various reaction conditions make it a reliable candidate for scalable production. Furthermore, its role in developing targeted therapies for chronic diseases underscores its importance in contemporary biomedical research.

In conclusion, 2-{6-amino-3-cyano-5-(methylcarbamoyl)pyridin-2-ylsulfanyl}acetic acid (CAS No. 852217-73-3) represents a cutting-edge chemical entity with broad applications in life sciences and agriculture. Its unique structural attributes, combined with growing market demand, highlight its potential as a cornerstone in next-generation therapeutic and agrochemical solutions. Ongoing research and development efforts are expected to further unlock its capabilities, solidifying its position in the global chemical industry.